3-Chloropyridazine-4-carbonitrile

• IUPAC Name: 3-chloropyridazine-4-carbonitrile
• InChI: InChI=1S/C5H2ClN3/c6-5-4(3-7)1-2-8-9-5/h1-2H
• InChI Key: GAQMHKPMJLFJPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=NC(=C1C#N)Cl
• Molecular Formula: C5H2ClN3
• DSSTOX Substance ID: DTXSID60494820
• Molecular Weight: 139.54 g/mol
• CAS RN: 1445-56-3

Description

3-Chloropyridazine-4-carbonitrile is a chemical compound that belongs to the class of organic compounds known as pyridazines, which are heterocyclic aromatic compounds containing a six-membered ring with four carbon atoms and two nitrogen atoms at positions 1 and 2. This compound serves as a crucial intermediate in the synthesis of various heterocyclic compounds, demonstrating significant potential in pharmaceutical chemistry and material science due to its versatile chemical reactivity and properties.

Synthesis Analysis

The synthesis of compounds closely related to 3-Chloropyridazine-4-carbonitrile typically involves one-pot multi-component reactions. For example, a derivative, 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile, was synthesized through a reaction involving malononitrile, arylglyoxal, and hydrazine hydrate in water and ethanol at room temperature, showcasing the compound's accessibility through straightforward synthetic routes (Khalafy et al., 2014).

Molecular Structure Analysis

The molecular structure of related compounds, such as 3-amino-5-(4-chlorophenyl)pyridazine-4-carbonitrile, has been elucidated using single-crystal X-ray diffraction techniques. These compounds typically crystallize in the monoclinic system, with detailed structural parameters available to inform on the arrangement and interaction within the crystalline lattice, which aids in understanding the molecular structure's impact on its chemical reactivity and properties (Khalafy et al., 2014).

Chemical Reactions and Properties

Pyridazine derivatives, including compounds similar to 3-Chloropyridazine-4-carbonitrile, participate in various chemical reactions, demonstrating their versatility. These reactions often lead to the formation of heterocyclic compounds with potential biological activities. The chemical reactivity is influenced by the presence of functional groups, such as the nitrile and chloro substituents, which can undergo nucleophilic substitution reactions, cycloadditions, and more (Hassan et al., 2013).

Scientific Research Applications

• Synthesis of Derivatives and Antibacterial Activity :

  • Pyrazolo[3,4-d]pyrimidine derivatives synthesized from 3-Chloropyridazine-4-carbonitrile showed potential antibacterial activity (Rostamizadeh et al., 2013).
  • New fused pyrazolo[1,5-a]pyrimidines, synthesized using 3-Chloropyridazine-4-carbonitrile, demonstrated biological activity and cytotoxicity against breast cancer cells (Al-Adiwish et al., 2017).

• Chemical and Material Science Applications :

  • The compound has been used in the efficient synthesis of 5-substituted-3-pyridazine carbonitrile via regioselective Reissert-type reactions (Wang et al., 2016).
  • It's involved in the chemoselective hydrolysis of heterocyclic nitriles, a process facilitated by an immobilized biocatalyst (Klempier et al., 1992).
  • Inhibitory effects of pyridazine derivatives, including 3-Chloropyridazine-4-carbonitrile, on the corrosion of mild steel in acidic environments have been studied (Mashuga et al., 2017).

• Crystallography and Physical Chemistry :

  • Analysis of the mixed-field orientation of molecules like 6-chloropyridazine-3-carbonitrile in laser and electric fields has been conducted, offering insights into molecular behavior in varied field configurations (Thesing et al., 2017).

Mechanism of Action

The mechanism of action for 3-Chloropyridazine-4-carbonitrile is not specified in the search results. This could be because the compound is primarily used for research and development purposes, and its mechanism of action would depend on the specific context of the research.

Safety and Hazards

3-Chloropyridazine-4-carbonitrile is associated with several hazards. It is harmful if swallowed or inhaled, and it can cause skin and eye irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye/face protection.